Cas no 2171540-43-3 (2-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid)
2-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid
- 2171540-43-3
- 2-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}oxy)propanoic acid
- EN300-1546718
-
- Inchi: 1S/C29H31N3O6/c1-19(28(34)35)38-31-27(33)26(17-32(2)16-20-10-4-3-5-11-20)30-29(36)37-18-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h3-15,19,25-26H,16-18H2,1-2H3,(H,30,36)(H,31,33)(H,34,35)
- InChI Key: QPNAZRDEVKTNPB-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NOC(C(=O)O)C)=O)CN(C)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 517.22128572g/mol
- Monoisotopic Mass: 517.22128572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 38
- Rotatable Bond Count: 12
- Complexity: 781
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 117Ų
2-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1546718-0.05g |
2-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}oxy)propanoic acid |
2171540-43-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1546718-0.1g |
2-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}oxy)propanoic acid |
2171540-43-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1546718-0.25g |
2-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}oxy)propanoic acid |
2171540-43-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1546718-0.5g |
2-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}oxy)propanoic acid |
2171540-43-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1546718-1.0g |
2-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}oxy)propanoic acid |
2171540-43-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1546718-2.5g |
2-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}oxy)propanoic acid |
2171540-43-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1546718-5.0g |
2-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}oxy)propanoic acid |
2171540-43-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1546718-10.0g |
2-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}oxy)propanoic acid |
2171540-43-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1546718-50mg |
2-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}oxy)propanoic acid |
2171540-43-3 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1546718-100mg |
2-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}oxy)propanoic acid |
2171540-43-3 | 100mg |
$2963.0 | 2023-09-25 |
2-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid
Introduction to 2-({3-Benzyl(methyl)amino-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic Acid (CAS No. 2171540-43-3)
2-({3-Benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid (CAS No. 2171540-43-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and is characterized by its unique structural features and potential applications in drug development.
The molecular structure of 2-({3-Benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid includes a central propanoic acid core, an Fmoc-protected amino group, and a benzyl(methyl)amino moiety. The presence of the Fmoc group is particularly noteworthy as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino groups during the synthesis process. This protective group can be efficiently removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins.
Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of 2-({3-Benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid as a building block for the synthesis of novel antiviral agents. The researchers found that compounds derived from this structure exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of the Fmoc-protected amino group and the benzyl(methyl)amino moiety contributed to the enhanced stability and bioavailability of these compounds.
In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the role of 2-({3-Benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid in modulating protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound could effectively disrupt specific PPIs involved in cancer cell signaling pathways, leading to reduced tumor growth and increased apoptosis. These findings suggest that this compound has significant potential as a lead molecule for the development of targeted cancer therapies.
The synthetic route for preparing 2-({3-Benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid involves several key steps. Initially, the propanoic acid core is functionalized with an amino group, which is then protected using the Fmoc group. Subsequently, the benzyl(methyl)amine moiety is introduced through a coupling reaction. The final step involves the formation of the ester linkage through a condensation reaction between the carboxylic acid and alcohol functionalities. This multi-step synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.
The physicochemical properties of 2-({3-Benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid have been extensively characterized. It has been found to be soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile. Its solubility in water is limited but can be improved by modifying its functional groups or by using appropriate solubilizing agents. The compound exhibits good thermal stability and can be stored at room temperature without significant degradation.
In terms of biological activity, preliminary studies have shown that 2-({3-Benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid has low cytotoxicity towards normal human cells, making it a promising candidate for further preclinical evaluation. However, more comprehensive toxicity studies are required to fully assess its safety profile before it can be considered for clinical trials.
The potential applications of this compound extend beyond drug development. In materials science, it has been explored as a building block for self-assembling nanostructures due to its amphiphilic nature and ability to form stable aggregates in aqueous environments. These nanostructures have shown promise in drug delivery systems, where they can encapsulate hydrophobic drugs and release them in a controlled manner at specific target sites.
In conclusion, 2-({3-Benzyl(methyl)amino-2-{(9H-fluoren-9-yloxycarbonyl)}aminopropanoyloxy})propanoic acid (CAS No. 2171540–43–3) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.
2171540-43-3 (2-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}oxy)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)